Cas no 886899-75-8 (N'-(4-chlorophenyl)-N-2-(diethylamino)ethylethanediamide)

• Product Name: N'-(4-chlorophenyl)-N-2-(diethylamino)ethylethanediamide
• CAS No: 886899-75-8
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• CID: 5480845
• PubChem ID: 7292700
• Update Time: 2025-05-25

N'-(4-chlorophenyl)-N-2-(diethylamino)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• 886899-75-8
• N1-(4-chlorophenyl)-N2-(2-(diethylamino)ethyl)oxalamide
• N'-(4-chlorophenyl)-N-[2-(diethylamino)ethyl]ethanediamide
• N'-(4-chlorophenyl)-N-[2-(diethylamino)ethyl]oxamide
• AKOS024663816
• F2616-0053
• N'-(4-chlorophenyl)-N-2-(diethylamino)ethylethanediamide

• Inchi： 1S/C14H20ClN3O2/c1-3-18(4-2)10-9-16-13(19)14(20)17-12-7-5-11(15)6-8-12/h5-8H,3-4,9-10H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key： GPHVGDYIAPNPNS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C(NCCN(CC)CC)=O)=O

Computed Properties

• Exact Mass: 297.1244046g/mol
• Monoisotopic Mass: 297.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-(4-chlorophenyl)-N-2-(diethylamino)ethylethanediamide

N'-(4-Chlorophenyl)-N-2-(Diethylamino)Ethylethanediamide: A Comprehensive Overview

N'-(4-Chlorophenyl)-N-2-(Diethylamino)Ethylethanediamide, also known by its CAS number 886899-75-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of N'-(4-Chlorophenyl)-N-2-(Diethylamino)Ethylethanediamide is characterized by a combination of functional groups that contribute to its reactivity and versatility. The presence of a chlorophenyl group and a diethylamino moiety introduces electronic effects that can be exploited in various chemical reactions. Recent studies have highlighted the importance of such structures in enhancing the stability and functionality of materials used in advanced applications.

One of the key areas where this compound has shown promise is in the development of novel materials for electronic devices. Researchers have explored its use as a precursor for synthesizing high-performance polymers and coatings. For instance, a study published in 2023 demonstrated that incorporating N'-(4-Chlorophenyl)-N-2-(Diethylamino)Ethylethanediamide into polymer formulations significantly improved their thermal stability and mechanical strength. These findings underscore its potential in creating durable materials for aerospace and automotive industries.

In addition to its material science applications, this compound has also been investigated for its role in drug delivery systems. The unique combination of functional groups allows for controlled drug release mechanisms, which is a critical factor in modern pharmaceuticals. A recent research paper highlighted the use of N'-(4-Chlorophenyl)-N-2-(Diethylamino)Ethylethanediamide as a carrier molecule for delivering anti-cancer drugs with enhanced efficacy and reduced side effects.

The synthesis of N'-(4-Chlorophenyl)-N-2-(Diethylamino)Ethylethanediamide involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to streamline the production process, making it more efficient and scalable for industrial applications.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been topics of recent research. Studies indicate that under specific conditions, it can degrade into non-toxic byproducts, making it a sustainable choice for certain industrial processes. This aligns with the growing global emphasis on green chemistry and environmentally responsible manufacturing practices.

In conclusion, N'-(4-Chlorophenyl)-N-2-(Diethylamino)Ethylethanediamide (CAS No: 886899-75-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in both academic research and industrial innovation.